Cas no 804563-70-0 ((1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate)

804563-70-0 structure
Product name:(1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate
(1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate Chemical and Physical Properties
Names and Identifiers
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- 804563-70-0
- DTXSID20828102
- DTXCID10778844
- (1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate
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- Inchi: InChI=1S/C15H16BrNO2/c1-11-4-2-3-9-15(11,10-17)19-14(18)12-5-7-13(16)8-6-12/h5-8,11H,2-4,9H2,1H3/t11-,15-/m1/s1
- InChI Key: NEIWJQUNUPEMTH-IAQYHMDHSA-N
Computed Properties
- Exact Mass: 321.03644Da
- Monoisotopic Mass: 321.03644Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 50.1Ų
(1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate Related Literature
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Sai Zhang,Xuetao Shen,Zhiping Zheng,Yuanyuan Ma J. Mater. Chem. A, 2015,3, 10504-10511
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Zhu Zhu,Qian-min Deng,Guo-qing Shi Anal. Methods, 2016,8, 564-569
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Damir A. Popov,John M. Luna,Nicholas M. Orchanian,Ralf Haiges,Courtney A. Downes,Smaranda C. Marinescu Dalton Trans., 2018,47, 17450-17460
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Kayeong Shin,Hoeil Chung Analyst, 2015,140, 5074-5081
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Dandan Chen,Ye Liu,Guoyang Gao,Zhihe Liu,Guofeng Wang,Changfeng Wu,Xiaofeng Fang J. Mater. Chem. B, 2021,9, 4826-4831
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Boris Buchroithner,Delara Hartmann,Sandra Mayr,Yoo Jin Oh,Dmitry Sivun,Andreas Karner,Bianca Buchegger,Thomas Griesser,Peter Hinterdorfer,Thomas A. Klar,Jaroslaw Jacak Nanoscale Adv., 2020,2, 2422-2428
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Shunsuke Kanai,Ippei Nagahara,Yusuke Kita,Keigo Kamata Chem. Sci., 2017,8, 3146-3153
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Yuan-Sheng Lee,Nirveek Bhattacharjee,Albert Folch Lab Chip, 2018,18, 1207-1214
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Gayan A. Appuhamillage,John C. Reagan,Sina Khorsandi,Joshua R. Davidson,Ronald A. Smaldone Polym. Chem., 2017,8, 2087-2092
804563-70-0 ((1S,2R)-1-Cyano-2-methylcyclohexyl 4-bromobenzoate) Related Products
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